Cas no 147849-63-6 ((5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester)

• Product Name: (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester
• CAS No: 147849-63-6
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• CID: 1061230
• Update Time: 2025-05-20

(5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester
• VBXDDEFKXNFJLL-OAHLLOKOSA-N

• Inchi： 1S/C17H24O5/c1-17(2,3)22-16(20)10-14(18)9-15(19)12-21-11-13-7-5-4-6-8-13/h4-8,15,19H,9-12H2,1-3H3/t15-/m1/s1
• InChI Key： VBXDDEFKXNFJLL-OAHLLOKOSA-N
• SMILES： O(C(CC(C[C@H](COCC1C=CC=CC=1)O)=O)=O)C(C)(C)C

Additional information on (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester

Introduction to (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester (CAS No. 147849-63-6)

(5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester (CAS No. 147849-63-6) is a chiral organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center, a hydroxyl group, a ketone group, and a tert-butyl ester moiety. These functional groups contribute to its potential applications in the development of novel drugs and bioactive molecules.

The synthesis of (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester typically involves a series of well-defined chemical reactions, including enantioselective catalysis, protection and deprotection strategies, and esterification processes. The chiral center at the 5-position is crucial for the compound's biological activity and selectivity. Recent advancements in asymmetric synthesis have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes.

In the context of medicinal chemistry, (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester has been explored for its potential as a lead compound in drug discovery. Its structural similarity to natural products and its ability to interact with specific biological targets make it an attractive candidate for further investigation. Studies have shown that this compound can modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

One of the key areas of research involving (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester is its role in anti-inflammatory agents. Inflammation is a complex biological response that can lead to various diseases when dysregulated. The compound's ability to inhibit pro-inflammatory cytokines and enzymes has been demonstrated in both in vitro and in vivo models. For instance, recent studies have shown that it can effectively reduce the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester has also shown promise in cancer research. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress. The compound's ability to induce apoptosis and inhibit cell proliferation has been observed in several cancer cell lines. Mechanistic studies have revealed that it can target key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer.

In the realm of neurodegenerative diseases, (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester has been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by the progressive loss of neurons and synaptic dysfunction. The compound's ability to reduce oxidative stress, inhibit neuroinflammation, and promote neuronal survival has been highlighted in preclinical studies. For example, it has been shown to protect against amyloid-beta (Aβ) toxicity in neuronal cell cultures.

The pharmacokinetic properties of (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester are also an important consideration for its potential therapeutic applications. Studies have evaluated its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as a drug candidate.

In conclusion, (5R)-5-Hydroxy-3-oxo-6-(benzyloxy)-hexanoic Acid tert-Butyl Ester (CAS No. 147849-63-6) is a versatile chiral organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.